Cas no 96438-42-5 (2-(dimethylamino)methyl-4-ethenylphenol)

• Product Name: 2-(dimethylamino)methyl-4-ethenylphenol
• CAS No: 96438-42-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6382471
• PubChem ID: 150960409
• Update Time: 2025-10-31

2-(dimethylamino)methyl-4-ethenylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-ethenylphenol
• EN300-1754500
• 96438-42-5
• 2-[(dimethylamino)methyl]-4-ethenylphenol

• Inchi： 1S/C11H15NO/c1-4-9-5-6-11(13)10(7-9)8-12(2)3/h4-7,13H,1,8H2,2-3H3
• InChI Key： LLYXFEIDUGUPAJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C)C=C1CN(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-(dimethylamino)methyl-4-ethenylphenol

Comprehensive Analysis of 2-(dimethylamino)methyl-4-ethenylphenol (CAS No. 96438-42-5): Properties, Applications, and Industry Insights

2-(dimethylamino)methyl-4-ethenylphenol (CAS No. 96438-42-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This phenolic derivative, characterized by a dimethylamino group and an ethenyl substituent, exhibits versatile reactivity, making it valuable for synthetic applications. The compound's molecular framework combines aromaticity with tertiary amine functionality, enabling interactions with biological targets and participation in advanced polymerization reactions.

Recent studies highlight the role of 2-(dimethylamino)methyl-4-ethenylphenol in developing novel drug delivery systems, particularly for pH-sensitive formulations. Its amine group allows for protonation in acidic environments, a property exploited in targeted cancer therapies—one of the most searched topics in medicinal chemistry forums. Researchers are investigating its potential as a building block for smart polymers, responding to growing interest in stimuli-responsive materials across biomedical and nanotechnology sectors.

From a synthetic chemistry perspective, the CAS 96438-42-5 compound serves as a key intermediate in producing functionalized styrenes. Its vinyl group participates in radical polymerization, while the phenolic hydroxyl offers sites for further derivatization. This dual reactivity aligns with current industry demands for multifunctional monomers, as evidenced by rising Google searches for "customizable polymer precursors." Manufacturers emphasize its stability under standard storage conditions, addressing common user concerns about chemical shelf life and handling protocols.

Environmental considerations surrounding 2-(dimethylamino)methyl-4-ethenylphenol have prompted investigations into its biodegradation pathways—a hot topic in green chemistry discussions. Preliminary data suggest moderate persistence in aqueous systems, driving research into eco-friendly derivatives. The compound's low volatility (a frequently queried property in chemical databases) reduces inhalation risks compared to smaller amine-containing molecules, making it preferable for industrial scale-up.

Analytical characterization of 96438-42-5 reveals distinct spectral signatures: the phenolic OH stretch appears at 3200-3400 cm^-1 in IR spectroscopy, while the vinyl protons produce characteristic splitting patterns in ¹H NMR (δ 5.1-6.7 ppm). These features enable precise quality control, addressing a critical need in chemical authentication—a trending subject in analytical chemistry circles. Advanced users often search for "HPLC methods for amino-phenolic compounds," reflecting demand for reliable quantification techniques.

In material science applications, the dimethylamino moiety of 2-(dimethylamino)methyl-4-ethenylphenol facilitates surface modification of nanoparticles, a technique dominating nanotechnology publications. The compound's ability to anchor to metal oxides while maintaining polymerizable vinyl groups makes it ideal for creating hybrid organic-inorganic composites—currently a top search term in materials science databases. Industry reports highlight its growing adoption in optical materials due to the aromatic system's UV absorption characteristics.

Regulatory status updates confirm that CAS 96438-42-5 remains compliant with major chemical inventories (REACH, TSCA), a frequently asked question among international traders. Proper documentation should include the compound's molecular weight (177.24 g/mol) and boiling point data (estimated 290-300°C at 760 mmHg), parameters commonly requested in safety data sheets. While not classified as hazardous under GHS criteria, standard laboratory precautions for amine handling apply—an essential consideration for EHS professionals monitoring chemical safety trends.

The commercial availability of 2-(dimethylamino)methyl-4-ethenylphenol has expanded significantly, with suppliers offering both research quantities (1-5g) and bulk orders (>1kg). Pricing trends reflect increasing demand from academic institutions and specialty chemical producers. Procurement specialists often search for "high-purity phenolic amines," underscoring the need for rigorous quality specifications (typically ≥97% purity by HPLC). Storage recommendations emphasize protection from oxidation—best achieved under inert atmosphere at 2-8°C.

Future research directions for 96438-42-5 focus on its catalytic applications, particularly in asymmetric synthesis—a trending topic in organic methodology papers. Early studies demonstrate its potential as a ligand precursor for transition metal complexes. Additionally, the compound's electron-donating groups show promise in photoredox catalysis systems, aligning with the pharmaceutical industry's push toward sustainable synthesis methods. These developments position the molecule as a versatile tool for next-generation chemical innovation.